Cas no 1704239-12-2 (2,4-Dimethyl-6-fluorocinnamic acid)
2,4-Dimethyl-6-fluorocinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dimethyl-6-fluorocinnamic acid
-
- Inchi: 1S/C11H11FO2/c1-7-5-8(2)9(10(12)6-7)3-4-11(13)14/h3-6H,1-2H3,(H,13,14)/b4-3+
- InChI Key: REZZAYXWPNREDJ-ONEGZZNKSA-N
- SMILES: FC1=CC(C)=CC(C)=C1/C=C/C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3
2,4-Dimethyl-6-fluorocinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010009936-250mg |
2,4-Dimethyl-6-fluorocinnamic acid |
1704239-12-2 | 97% | 250mg |
499.20 USD | 2021-07-06 | |
| Alichem | A010009936-500mg |
2,4-Dimethyl-6-fluorocinnamic acid |
1704239-12-2 | 97% | 500mg |
831.30 USD | 2021-07-06 | |
| Alichem | A010009936-1g |
2,4-Dimethyl-6-fluorocinnamic acid |
1704239-12-2 | 97% | 1g |
1,579.40 USD | 2021-07-06 |
2,4-Dimethyl-6-fluorocinnamic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2,4-Dimethyl-6-fluorocinnamic acid
Introduction to 2,4-Dimethyl-6-fluorocinnamic acid (CAS No. 1704239-12-2)
2,4-Dimethyl-6-fluorocinnamic acid, with the chemical formula C10H10FO2, is a fluorinated cinnamic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number CAS No. 1704239-12-2, exhibits a distinct structural configuration characterized by a fluorine substituent at the 6-position of the cinnamic acid backbone, alongside methyl groups at the 2- and 4-positions. Such structural features contribute to its intriguing chemical properties and potential biological activities, making it a subject of extensive research in medicinal chemistry.
The fluorine atom in 2,4-Dimethyl-6-fluorocinnamic acid introduces a degree of electronic and steric modulation to the molecule, which can significantly influence its reactivity and interactions with biological targets. Fluorinated aromatic compounds are well-documented for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. These attributes have positioned fluorinated cinnamic acids as valuable scaffolds in the design of novel therapeutic agents.
In recent years, the synthesis and application of 2,4-Dimethyl-6-fluorocinnamic acid have been explored in various contexts, particularly in the development of small-molecule inhibitors targeting key enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The methyl groups at the 2- and 4-positions further enhance the compound's lipophilicity, facilitating better membrane penetration and intracellular access—a critical factor for many drug candidates.
One of the most compelling aspects of CAS No. 1704239-12-2, or 2,4-Dimethyl-6-fluorocinnamic acid, is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop derivatives with enhanced bioactivity. For instance, modifications at the aromatic ring or introduction of additional functional groups have led to compounds with improved efficacy against specific disease pathways. The versatility of this scaffold underscores its importance in drug discovery efforts.
The pharmacological profile of 2,4-Dimethyl-6-fluorocinnamic acid has been investigated through both computational modeling and experimental validation. Studies suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. Furthermore, its interaction with nuclear receptors like peroxisome proliferator-activated receptors (PPARs) has been explored for potential applications in managing metabolic syndromes.
The synthetic methodologies employed for preparing CAS No. 1704239-12-2, particularly through fluorination strategies, represent a significant advancement in organic chemistry. Modern approaches such as transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination have enabled more efficient and scalable production of fluorinated cinnamic acids. These innovations not only enhance the accessibility of 2,4-Dimethyl-6-fluorocinnamic acid but also pave the way for exploring other structurally related compounds.
In clinical research settings, 2,4-Dimethyl-6-fluorocinnamic acid has been utilized as an intermediate in preclinical trials assessing its potential therapeutic benefits. Preliminary data indicate promising results in models of oxidative stress-induced diseases, where its ability to modulate reactive oxygen species (ROS) production appears to contribute to neuroprotection and anti-inflammatory effects. Such findings highlight the compound's potential as a lead candidate for further development into novel therapeutics.
The future direction of research on CAS No. 1704239-12-2, or 2,4-Dimethyl-6-fluorocinnamic acid, is likely to focus on optimizing its pharmacokinetic properties through structure-activity relationship (SAR) studies. By fine-tuning substituent patterns and exploring novel synthetic routes, scientists aim to enhance bioavailability while minimizing off-target effects. Additionally, interdisciplinary collaborations involving chemists, biologists, and clinicians will be crucial in translating laboratory findings into tangible clinical applications.
The broader significance of fluorinated cinnamic acids like CAS No. 1704239-12-2 extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental principles in drug design, particularly concerning how structural modifications influence molecular recognition processes within biological systems. As our understanding of fluorine's role in medicinal chemistry evolves, so too will the applications of compounds such as this one.
1704239-12-2 (2,4-Dimethyl-6-fluorocinnamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)